(Z)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-5,6,7,8-tetrahydronaphthalene-2-carboxamide

• IUPAC Name: N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• InChI: InChI=1S/C21H19N3O3S2/c1-2-11-24-18-10-9-17(29(22,26)27)13-19(18)28-21(24)23-20(25)16-8-7-14-5-3-4-6-15(14)12-16/h1,7-10,12-13H,3-6,11H2,(H2,22,26,27)
• InChI Key: VDJCJLGTQXMMRA-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC4=C(CCCC4)C=C3
• Molecular Formula: C21H19N3O3S2
• Molecular Weight: 425.5 g/mol

Description

This compound belongs to the class of organic compounds known as benzo[d]thiazoles, which are aromatic heterocyclic compounds containing a benzene fused to a thiazole ring. It also contains a sulfamoyl group, which is a common functional group in many drugs and can improve water solubility and bioavailability.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzo[d]thiazole ring, the sulfamoyl group, and the prop-2-yn-1-yl group. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactions of this compound would likely involve the functional groups present in its structure. For example, the prop-2-yn-1-yl group could potentially undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the sulfamoyl group could improve water solubility. The exact properties would depend on the specific structure of the compound.

Scientific Research Applications

Polymer Science: Alkyne-Functional Initiators

• . ATRP is a versatile technique for controlled polymer synthesis. PBiB initiates the polymerization process, and its kinetics and molecular weight evolution have been systematically studied. However, a significant side reaction occurs: oxidative alkyne–alkyne coupling under ATRP conditions, leading to polymers with bimodal molecular weight distributions. This finding is crucial because it affects the orthogonality of ATRP/copper-catalyzed azide–alkyne cycloaddition procedures and overall control of ATRP.

Medicinal Chemistry: Monoamine Oxidase B (MAO-B) Inhibitors

• A novel compound, 1-(prop-2-yn-1-ylamino)-2,3-dihydro-1H-indene-4-thiol , has been developed as an effective and selective MAO-B inhibitor. .

Organic Synthesis: Formylation Reactions

• Visible-light-induced oxidative formylation of N-alkyl-N-(prop-2-yn-1-yl)anilines has been achieved using molecular oxygen without an external photosensitizer. This method provides formamides in good yields under mild conditions. .

Chalcogen Chemistry: Cyclization of Bis(prop-2-yn-1-yl) Sulfide

• The reaction of bis(prop-2-yn-1-yl) sulfide with sulfur dichloride results in cyclization, representing the first example of cyclization of bis(prop-2-yn-1-yl) chalcogenides via chalcogen halides. .

Future Directions

The future research directions for this compound could involve further studies on its synthesis, properties, and potential applications. It could also involve studies on similar compounds to gain insights into their properties and uses.